Cas no 114283-62-4 (1H-1,2,4-Triazole-3-carboxamide,1-(5-O-b-D-galactopyranosyl-b-D-ribofuranosyl)-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide,1-(5-O-b-D-galactopyranosyl-b-D-ribofuranosyl)-
• CAS No: 114283-62-4
• MF: C₁₄H₂₂N₄O₁₀
• MW: 406.345283985138
• CID: 163347
• PubChem ID: 196691
• Update Time: 2025-04-19

1H-1,2,4-Triazole-3-carboxamide,1-(5-O-b-D-galactopyranosyl-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide,1-(5-O-b-D-galactopyranosyl-b-D-ribofuranosyl)-
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-[[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxolan-2-yl]-1,2,4-triazole-3-carboxamide
• 5'-O-galactopyranosyl ribavirin
• 1-[5-O-(beta-D-galactopyranosyl)-beta-D-ribofuranosyl]-1H-1,2,4-triazole-3-carboxamide
• 5'-O-beta-D-Galactopyranosyl ribavirin
• DTXSID90150689
• 5/'-O-Galactopyranosyl ribavirin
• 114283-62-4

• Inchi： 1S/C14H22N4O10/c15-11(25)12-16-3-18(17-12)13-9(23)7(21)5(27-13)2-26-14-10(24)8(22)6(20)4(1-19)28-14/h3-10,13-14,19-24H,1-2H2,(H2,15,25)/t4-,5-,6+,7-,8+,9-,10-,13-,14-/m1/s1
• InChI Key： DDEVDOFIWICGEW-FZISVMHXSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O)O)N1C=NC(C(N)=O)=N1

Computed Properties

• Exact Mass: 406.133593
• Monoisotopic Mass: 406.133593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4
• Topological Polar Surface Area: 223

Experimental Properties

• Density: 2.14
• Boiling Point: 833.6°Cat760mmHg
• Flash Point: 457.9°C
• Refractive Index: 1.805